
Application Note: (-)-Fenoxaprop as an
Analytical Standard for Residue Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Fenoxaprop, (-)-

CAS No.: 113776-21-9

Cat. No.: B15722565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Fenoxaprop, and its ethyl ester form, fenoxaprop-P-ethyl, are selective post-emergence

herbicides widely used in agriculture to control annual and perennial grass weeds in various

broad-leaf crops such as wheat, rice, soybeans, and cotton.[1] Fenoxaprop-P-ethyl belongs to

the aryloxyphenoxypropionate class of herbicides and functions by inhibiting the acetyl-CoA

carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in plants.[1] Due to its

widespread use, monitoring its residues in environmental and food samples is essential to

ensure food safety and environmental protection. High-purity (-)-Fenoxaprop analytical

standards are indispensable for the accurate quantification of its residues. This document

provides detailed application notes and protocols for the use of (-)-Fenoxaprop as an analytical

standard in residue analysis.

Analytical Methodologies
The primary analytical techniques for the determination of fenoxaprop-P-ethyl and its

metabolites are High-Performance Liquid Chromatography (HPLC) coupled with various
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detectors and Gas Chromatography (GC). HPLC is often preferred as it allows for the direct

analysis of the parent compound and its acidic metabolite without the need for derivatization.[2]

For higher sensitivity and selectivity, tandem mass spectrometry (LC-MS/MS) is the method of

choice.

Quantitative Data Summary
The following tables summarize the performance of various analytical methods for the

determination of fenoxaprop-P-ethyl and its metabolites in different matrices.

Table 1: HPLC and LC-MS/MS Method Performance for Fenoxaprop-P-ethyl Residue Analysis
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Matrix
Analytic
al
Method

Analyte(
s)

LOQ LOD
Recover
y (%)

RSD (%)
Referen
ce

Soil
LC-

MS/MS

Fenoxapr

op-P-

ethyl and

metabolit

es

0.01

mg/kg

Not

Reported
70-120 ≤20 [3]

Wheat &

Soil

HPLC-

UV

Fenoxapr

op-P-

ethyl &

Fenoxapr

op acid

5-10 ng/g 1-2 ng
72.5-

91.25

Not

Reported
[4]

Rice

Ecosyste

m

HPLC-

MS/MS

Fenoxapr

op-P-

ethyl &

Fenoxapr

op-P

Not

Reported

0.003

mg/kg

75.1-

102.8
1.6-8.2 [5]

Rice

(Straw,

Grain,

Plant)

GC-MS &

LC-

MS/MS

Fenoxapr

op-P-

ethyl &

metabolit

es

0.05

mg/kg

0.01

mg/kg
76-103 3-17 [6][7]

Water
LC-

MS/MS

Fenoxapr

op-P-

ethyl &

metabolit

es

0.5

ng/mL

Not

Reported

Not

Reported

Not

Reported
[8]

Formulati

ons &

Agricultur

al

Samples

Spectrop

hotometr

y

Fenoxapr

op-P-

ethyl

0.098

µg/mL

0.029

µg/mL
95-97 3.5 [9][10]
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Grain

Samples

Flow

Injection

Spectrop

hotometr

y

Fenoxapr

op-P-

ethyl

0.96

µg/mL

0.29

µg/mL
87-92

Not

Reported
[11]

Experimental Protocols
Protocol 1: Determination of Fenoxaprop-P-ethyl in Soil
by LC-MS/MS
This protocol is based on the Bayer method FP-002-S11-03.[3]

1. Sample Preparation and Extraction: a. Weigh 20 ± 0.2 g of soil into a suitable container. b.

Add 30 mL of acetonitrile:water (80:20, v/v) and shake mechanically for 20 minutes. c.

Centrifuge the sample at 2000 rpm for 3 minutes and decant the supernatant. d. Repeat the

extraction with another 30 mL of acetonitrile:water (80:20, v/v). e. Perform a final extraction with

20 mL of 10 g/L sodium chloride aqueous solution, followed by shaking and centrifugation. f.

Combine all the extracts and dilute to a final volume of 80 mL with acetonitrile:water (80:20,

v/v). g. Take a 0.75 mL aliquot of the extract and mix it with 0.75 mL of methanol:deionized

water (70:30, v/v).

2. LC-MS/MS Analysis: a. HPLC Column: C18 or equivalent. b. Mobile Phase: Gradient elution

with acetonitrile and water (may contain a modifier like formic acid for better ionization).[12] c.

Flow Rate: Typically 0.5 - 1.0 mL/min. d. Injection Volume: 5 - 20 µL.[2][13] e. MS Detection:

Electrospray ionization (ESI) in positive mode. Monitor two ion transitions for each analyte for

quantification and confirmation.[3]

3. Calibration: a. Prepare a stock solution of (-)-Fenoxaprop analytical standard in a suitable

solvent like acetonitrile. b. Prepare a series of working standard solutions by diluting the stock

solution. c. Construct a calibration curve by plotting the peak area against the concentration of

the standards.

Protocol 2: Determination of Fenoxaprop-P-ethyl in
Plant Material (e.g., Rice, Wheat) by HPLC
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This protocol is a generalized procedure based on several cited methods.[2][5][14]

1. Sample Preparation and Extraction: a. Homogenize a representative sample of the plant

material (e.g., 10 g). b. Extract the homogenized sample with a suitable solvent such as

acetonitrile or acetone. Microwave-assisted extraction can be employed to improve efficiency.

[2] c. The extraction can be repeated multiple times to ensure complete recovery. d. The

combined extracts may require a clean-up step, such as solid-phase extraction (SPE), to

remove interfering matrix components.

2. HPLC Analysis: a. HPLC Column: C18 (e.g., 4.6 x 150 mm, 5 µm particle size).[2] b. Mobile

Phase: A mixture of acetonitrile and methanol, or acetonitrile and water.[2][12] A gradient

elution program may be used for better separation.[2] c. Flow Rate: 0.7 - 1.0 mL/min.[2] d.

Injection Volume: 20 µL.[2] e. Detector: UV detector set at a wavelength of approximately 280

nm.[2]

3. Calibration: a. Prepare standard solutions of (-)-Fenoxaprop in the mobile phase or a

suitable solvent. b. Generate a calibration curve to quantify the analyte in the samples.

Visualizations
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Caption: Mechanism of action of (-)-Fenoxaprop.

Analytical Workflow for Residue Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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